Cas no 153862-04-5 (1-cycloheptylcyclohexan-1-amine)

• Product Name: 1-cycloheptylcyclohexan-1-amine
• CAS No: 153862-04-5
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 1327792
• PubChem ID: 67286057
• Update Time: 2025-11-02

1-cycloheptylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 1-cycloheptyl-
• 1-cycloheptylcyclohexan-1-amine
• EN300-1829522
• 153862-04-5
• AKOS021248518
• SCHEMBL2126830

• Inchi： 1S/C13H25N/c14-13(10-6-3-7-11-13)12-8-4-1-2-5-9-12/h12H,1-11,14H2
• InChI Key： IPYBKBBOFUGKNI-UHFFFAOYSA-N
• SMILES： NC1(CCCCC1)C1CCCCCC1

Computed Properties

• Exact Mass: 195.19885
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on 1-cycloheptylcyclohexan-1-amine

Chemical Profile of 1-cycloheptylcyclohexan-1-amine (CAS No. 153862-04-5)

1-cycloheptylcyclohexan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 153862-04-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic amine features a unique structural motif that has garnered attention due to its potential applications in medicinal chemistry and material science. The compound consists of a cycloheptane ring fused with a cyclohexane ring, with an amine functional group (-NH₂) attached to the cycloheptyl ring at the 1-position. This structural configuration imparts distinct chemical properties that make it a valuable candidate for further investigation.

The synthesis of 1-cycloheptylcyclohexan-1-amine involves multi-step organic transformations, typically starting from commercially available precursors such as cycloheptene and cyclohexanone. The process often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are commonly employed to construct the desired bicyclic framework. The presence of both cycloheptane and cyclohexane rings contributes to the compound's steric hindrance and electronic distribution, which are critical factors in determining its reactivity and biological activity.

In recent years, 1-cycloheptylcyclohexan-1-amine has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural features suggest potential utility in modulating biological pathways associated with inflammation, pain perception, and neurotransmitter function. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for therapeutic intervention. For instance, modifications to the amine group or the fused ring system could enhance binding affinity or selectivity for specific biological targets.

The pharmaceutical industry has shown particular interest in bicyclic amines due to their ability to mimic natural bioactive molecules while offering improved pharmacokinetic properties. 1-cycloheptylcyclohexan-1-amine fits into this category, with its rigid bicyclic core providing stability and its amine functionality allowing for further derivatization. Researchers are currently investigating its potential as a scaffold for designing small-molecule drugs that can interact with complex biological systems. The compound's versatility makes it an attractive starting point for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

From a chemical biology perspective, 1-cycloheptylcyclohexan-1-amine serves as a valuable tool for understanding enzyme mechanisms and ligand-receptor interactions. Its unique structure allows researchers to probe how spatial arrangement and electronic properties influence biological activity. By studying this compound, scientists can gain insights into how similar molecules might interact with cellular components, informing the design of more effective therapeutic agents. Additionally, its use in computational modeling and molecular dynamics simulations provides a deeper understanding of its behavior in different environments.

The material science applications of 1-cycloheptylcyclohexan-1-amine are also noteworthy. The compound's ability to form stable complexes with other molecules makes it useful in developing novel materials for drug delivery systems or as a component in polymer formulations. For example, its incorporation into polymeric matrices could enhance the stability and controlled release of active pharmaceutical ingredients (APIs). Furthermore, its structural rigidity may contribute to the development of advanced coatings or adhesives with improved mechanical properties.

The synthesis and characterization of 1-cycloheptylcyclohexan-1-amine have been refined through collaboration between academic institutions and industrial partners. Advances in spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have enabled detailed structural elucidation and purity assessment. These methods are crucial for ensuring that the compound meets the stringent requirements for pharmaceutical use. Additionally, computational chemistry plays a vital role in predicting reaction outcomes and optimizing synthetic routes before experimental validation.

The future prospects for 1-cycloheptylcyclohexan-1-amine are promising, with ongoing research focusing on expanding its chemical space through functionalization strategies. By introducing various substituents at different positions on the bicyclic core, scientists aim to uncover new biological activities or improve existing ones. The compound's potential as a lead molecule in drug discovery underscores its importance in modern medicinal chemistry. As research progresses, it is expected that new applications will emerge, further solidifying its role in both academic and industrial settings.

In conclusion, 1-cycloheptylcyclohexan-1-amine (CAS No. 153862-04-5) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a versatile intermediate for pharmaceutical development, material science innovations, and fundamental chemical research. As advancements continue to unfold in synthetic methodologies and molecular understanding, 1-cycloheptylcyclohexan-1-amine will undoubtedly remain at the forefront of scientific inquiry.